Cas no 1173022-36-0 (2-(4-aminophenyl)acetic acid)

• Product Name: 2-(4-aminophenyl)acetic acid
• CAS No: 1173022-36-0
• MF: C₈H₉NO₂
• MW: 152.155216932297
• CID: 2615305
• PubChem ID: 66995528
• Update Time: 2025-04-21

2-(4-aminophenyl)acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-(4-aminophenyl)acetic acid
• (4-Aminophenyl)(1-~13~C)acetic acid
• SCHEMBL1331730
• DTXCID40686923
• 1173022-36-0
• 2-(4-Aminophenyl)acetic acid-1-13C, 99 atom % 13C
• DTXSID40736179

• Inchi： 1S/C8H9NO2/c9-7-3-1-6(2-4-7)5-8(10)11/h1-4H,5,9H2,(H,10,11)/i8+1
• InChI Key： CSEWAUGPAQPMDC-VJJZLTLGSA-N
• SMILES： O[13C](CC1C=CC(=CC=1)N)=O

Computed Properties

• Exact Mass: 152.066683365Da
• Monoisotopic Mass: 152.066683365Da
• Isotope Atom Count: 1
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 139
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 63.3Ų